Cas no 98276-43-8 (1,2-Cyclobutanedicarbonyldichloride, 3-methyl-)

• Product Name: 1,2-Cyclobutanedicarbonyldichloride, 3-methyl-
• CAS No: 98276-43-8
• MF: C₇H₈Cl₂O₂
• MW: 195.04322052002
• CID: 801713
• PubChem ID: 71430760
• Update Time: 2025-04-19

1,2-Cyclobutanedicarbonyldichloride, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanedicarbonyldichloride, 3-methyl-
• 1,2-Cyclobutanedicarbonylchloride,3-methyl-(6CI)
• 3-methylcyclobutane-1,2-dicarbonyl chloride
• 98276-43-8
• SCHEMBL10917219
• DTXSID10849361
• 3-Methylcyclobutane-1,2-dicarbonyl dichloride

• Inchi： 1S/C7H8Cl2O2/c1-3-2-4(6(8)10)5(3)7(9)11/h3-5H,2H2,1H3
• InChI Key： OIBFXBBCPROGPW-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(=O)Cl)CC1C)=O

Computed Properties

• Exact Mass: 193.9901349g/mol
• Monoisotopic Mass: 193.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.1Ų